Cas no 6484-27-1 (4-chloro-2-(pyridin-4-yl)quinazoline)

• Product Name: 4-chloro-2-(pyridin-4-yl)quinazoline
• CAS No: 6484-27-1
• MF: C₁₃H₈ClN₃
• MW: 241.675721168518
• MDL: MFCD05664876
• CID: 961408
• PubChem ID: 4736849
• Update Time: 2025-04-19

4-chloro-2-(pyridin-4-yl)quinazoline Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-2-PYRIDIN-4-YLQUINAZOLINE
• 4-chloro-2-(4-pyridyl)quinazoline
• 4-chloro-2-pyridin-4yl-quinazoline
• 4-chloro-2-pyridin-4-yl-quinazoline
• AC1NHA1C
• AC1Q3HX8
• CTK1I4104
• SBB038648
• 4-chloro-2-(pyridin-4-yl)quinazoline
• AKOS000266898
• EN300-27247
• DTXSID00406088
• 6484-27-1
• RWUSMOWAZASBJI-UHFFFAOYSA-N
• Z235341195
• CS-0244137
• Quinazoline, 4-chloro-2-(4-pyridinyl)-
• 4-Chloro-2-(4-pyridinyl)quinazoline
• SCHEMBL3461416
• 4-chloro-2-(4-pyridyl)-quinazoline

• MDL： MFCD05664876
• Inchi： 1S/C13H8ClN3/c14-12-10-3-1-2-4-11(10)16-13(17-12)9-5-7-15-8-6-9/h1-8H
• InChI Key： RWUSMOWAZASBJI-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=NC(C2C=CN=CC=2)=N1

Computed Properties

• Exact Mass: 241.0406750g/mol
• Monoisotopic Mass: 241.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines